Cas no 7425-84-5 ( )
structure
Product Name:
CAS No:7425-84-5
MF:C17H16O4
MW:284.306545257568
CID:979135
PubChem ID:344456
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4,4'-propane-2,2-diyldibenzoic acid
- 4-[2-(4-carboxyphenyl)propan-2-yl]benzoic acid
- 2,2-Bis-(4-carboxy-phenyl)-propan
- 2,2-bis(4-carboxyphenyl)propane
- 2,2-Bis-(p-carboxyphenyl)-propan
- 2,2-bis-(p-carboxyphenyl)-propane
- 4,4-(isopropylidene)-bis(benzoicacid)
- 4,4'-Isopropyliden-di-benzoesaeure
- 4,4'-isopropylidene-di-benzoic acid
- AC1L80LB
- NSC401367
- SureCN71433
- SCHEMBL71433
- NSC-401367
- NSC 401367
- 2,2-bis(4-carboxy-phenyl)propane
- DTXSID10322487
- 4,4'-(Propane-2,2-diyl)dibenzoic acid
- 7425-84-5
-
-
- Inchi: 1S/C17H16O4/c1-17(2,13-7-3-11(4-8-13)15(18)19)14-9-5-12(6-10-14)16(20)21/h3-10H,1-2H3,(H,18,19)(H,20,21)
- InChI Key: XKACUVXWRVMXOE-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C(C)(C)C1C=CC(C(=O)O)=CC=1)=O
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.248
- Boiling Point: 481.5°C at 760 mmHg
- Flash Point: 259.1°C
- Refractive Index: 1.603
- PSA: 74.6
- LogP: 3.40890
Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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